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  4. 3-[5-(4-Bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol
3-[5-(4-Bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol 3-[5-(4-Bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol
Brand Name: Vulcanchem
CAS No.: 618395-27-0
VCID: VC0384529
InChI: InChI=1S/C20H17BrCl2N4O/c21-13-5-3-12(4-6-13)17-11-18(15-8-7-14(22)10-16(15)23)27-20(24-17)25-19(26-27)2-1-9-28/h3-8,10-11,18,28H,1-2,9H2,(H,24,25,26)
SMILES: C1=CC(=CC=C1C2=CC(N3C(=NC(=N3)CCCO)N2)C4=C(C=C(C=C4)Cl)Cl)Br
Molecular Formula: C20H17BrCl2N4O
Molecular Weight: 480.2g/mol

3-[5-(4-Bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol

CAS No.: 618395-27-0

Main Products

VCID: VC0384529

Molecular Formula: C20H17BrCl2N4O

Molecular Weight: 480.2g/mol

3-[5-(4-Bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol - 618395-27-0

CAS No. 618395-27-0
Product Name 3-[5-(4-Bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol
Molecular Formula C20H17BrCl2N4O
Molecular Weight 480.2g/mol
IUPAC Name 3-[5-(4-bromophenyl)-7-(2,4-dichlorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propan-1-ol
Standard InChI InChI=1S/C20H17BrCl2N4O/c21-13-5-3-12(4-6-13)17-11-18(15-8-7-14(22)10-16(15)23)27-20(24-17)25-19(26-27)2-1-9-28/h3-8,10-11,18,28H,1-2,9H2,(H,24,25,26)
Standard InChIKey YPVDXHLKICGETM-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1C2=CC(N3C(=N2)N=C(N3)CCCO)C4=C(C=C(C=C4)Cl)Cl)Br
SMILES C1=CC(=CC=C1C2=CC(N3C(=NC(=N3)CCCO)N2)C4=C(C=C(C=C4)Cl)Cl)Br
Canonical SMILES C1=CC(=CC=C1C2=CC(N3C(=NC(=N3)CCCO)N2)C4=C(C=C(C=C4)Cl)Cl)Br
PubChem Compound 3841660
Last Modified Nov 11 2021
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